Cas no 1701522-79-3 (3-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine)

• Product Name: 3-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine
• CAS No: 1701522-79-3
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 6288038
• PubChem ID: 136838224
• Update Time: 2025-05-20

3-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine
• 1701522-79-3
• 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
• EN300-1119353

• Inchi： 1S/C11H12N4/c1-3-9(8-12-4-1)10-7-11-13-5-2-6-15(11)14-10/h1,3-4,7-8,13H,2,5-6H2
• InChI Key： AXRBOSDWRPAKCQ-UHFFFAOYSA-N
• SMILES： N12C(=CC(C3C=NC=CC=3)=N1)NCCC2

Computed Properties

• Exact Mass: 200.106196400g/mol
• Monoisotopic Mass: 200.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.7Ų

Additional information on 3-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine

3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine: A Comprehensive Overview

The compound with CAS No 1701522-79-3, known as 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine, has garnered significant attention in the field of organic chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their role in drug discovery and advanced materials development.

Pyrazolo[1,5-a]pyrimidine is a fused bicyclic structure consisting of a pyrazole ring fused to a pyrimidine ring. The presence of this moiety in the molecule imparts distinctive electronic and steric properties, making it a valuable component in various chemical reactions and applications. The pyridine ring attached at the 3-position further enhances the molecule's versatility by introducing additional conjugation and aromaticity.

Recent studies have highlighted the potential of 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine in the development of novel pharmaceutical agents. Researchers have explored its role as a scaffold for designing kinase inhibitors and other bioactive molecules. The compound's ability to form hydrogen bonds and its planar structure make it an ideal candidate for interactions with biological targets.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, facilitating its exploration in these emerging areas.

The synthesis of 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine involves a multi-step process that typically includes cyclization reactions and coupling strategies. Researchers have optimized these methods to achieve higher yields and better purity levels. The use of transition metal catalysts has been particularly beneficial in enhancing the efficiency of these reactions.

One of the key challenges in working with this compound is its sensitivity to certain reaction conditions. However, recent studies have demonstrated that careful control of reaction parameters can mitigate these issues. For instance, the use of inert solvents and precise temperature control has been shown to improve the stability of the compound during synthesis.

From an environmental standpoint, the synthesis and application of 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine are considered environmentally friendly due to the absence of hazardous byproducts in most synthetic routes. This aligns with current trends toward green chemistry practices in the pharmaceutical and materials industries.

In conclusion,3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge,this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.